Sigmoidin E
Sigmoidin E
Sigmoidin E is a natural product found in Erythrina mildbraedii, Maackia amurensis, and Erythrina sigmoidea with data available.
Brand Name:
Vulcanchem
CAS No.:
116174-67-5
VCID:
VC20855508
InChI:
InChI=1S/C25H26O5/c1-14(2)5-6-15-9-17(10-16-7-8-25(3,4)30-24(15)16)21-13-20(28)23-19(27)11-18(26)12-22(23)29-21/h5,7-12,21,26-27H,6,13H2,1-4H3/t21-/m0/s1
SMILES:
CC(=CCC1=CC(=CC2=C1OC(C=C2)(C)C)C3CC(=O)C4=C(C=C(C=C4O3)O)O)C
Molecular Formula:
C25H26O5
Molecular Weight:
406.5 g/mol
Sigmoidin E
CAS No.: 116174-67-5
Cat. No.: VC20855508
Molecular Formula: C25H26O5
Molecular Weight: 406.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Sigmoidin E is a natural product found in Erythrina mildbraedii, Maackia amurensis, and Erythrina sigmoidea with data available. |
|---|---|
| CAS No. | 116174-67-5 |
| Molecular Formula | C25H26O5 |
| Molecular Weight | 406.5 g/mol |
| IUPAC Name | (2S)-2-[2,2-dimethyl-8-(3-methylbut-2-enyl)chromen-6-yl]-5,7-dihydroxy-2,3-dihydrochromen-4-one |
| Standard InChI | InChI=1S/C25H26O5/c1-14(2)5-6-15-9-17(10-16-7-8-25(3,4)30-24(15)16)21-13-20(28)23-19(27)11-18(26)12-22(23)29-21/h5,7-12,21,26-27H,6,13H2,1-4H3/t21-/m0/s1 |
| Standard InChI Key | CKTMJKHXYHXNKU-NRFANRHFSA-N |
| Isomeric SMILES | CC(=CCC1=CC(=CC2=C1OC(C=C2)(C)C)[C@@H]3CC(=O)C4=C(C=C(C=C4O3)O)O)C |
| SMILES | CC(=CCC1=CC(=CC2=C1OC(C=C2)(C)C)C3CC(=O)C4=C(C=C(C=C4O3)O)O)C |
| Canonical SMILES | CC(=CCC1=CC(=CC2=C1OC(C=C2)(C)C)C3CC(=O)C4=C(C=C(C=C4O3)O)O)C |
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